1,5-Bis(4-(2,3-epoxypropyloxy)phenyl)penta-1,4-dien-3-one

• CAS No.: 60618-05-5
• Molecular Formula: C23H22O5
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1,5-bis[4-(oxiran-2-ylmethoxy)phenyl]penta-1,4-dien-3-one
• InChI: InChI=1S/C23H22O5/c24-19(7-1-17-3-9-20(10-4-17)25-13-22-15-27-22)8-2-18-5-11-21(12-6-18)26-14-23-16-28-23/h1-12,22-23H,13-16H2
• InChI Key: IRSZHSGBVKNAAI-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=CC=C(C=C2)C=CC(=O)C=CC3=CC=C(C=C3)OCC4CO4

Description

1,5-Bis(4-(2,3-epoxypropyloxy)phenyl)penta-1,4-dien-3-one is a useful research compound. Its molecular formula is C23H22O5 and its molecular weight is 378.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

p-Glycidyloxybenzaldehyde (80 g; prepared according to Method B) in acetone (13 g) and ethanol (80 g) was added over 1 hour to a stirred solution of sodium hydroxide (9 g) in a mixture of water (90 g) and ethanol (80 g), keeping the temperature at 25° to 30° C. On complete addition the mixture was stirred at 25° to 30° C. for a further hour, then filtered. The residue was dissolved in epichlorohydrin (400 ml), washed at 60° C. with 5% aqueous sodium hydrogen sulfate (100 ml), then with water (200 ml). The solution was dried over anhydrous magnesium sulfate and evaporated under reduced pressure to give 1,5-bis(p-glycidyloxyphenyl)-1,4-pentadien-3-one. The yield was 58 g (68% of theoretical yield) and the product had an epoxide content of 4.5 equivalents/kg (theoretical value 5.29 equivalents/kg). On recrystallisation from ethanol the epoxide content of the product was 5.18 equivalents/kg. This product was shown to be identical with an authentic sample of 1,5-bis(p-glycidyloxyphenyl)-1,4-pentadien-3-one by gel permeation chromatography and by NMR, UV, and IR spectral analysis.